Cas no 1805211-09-9 (2-Amino-4-(difluoromethyl)-6-hydroxy-3-methoxypyridine)
2-Amino-4-(difluoromethyl)-6-hydroxy-3-methoxypyridine Chemical and Physical Properties
Names and Identifiers
-
- 2-Amino-4-(difluoromethyl)-6-hydroxy-3-methoxypyridine
-
- Inchi: 1S/C7H8F2N2O2/c1-13-5-3(6(8)9)2-4(12)11-7(5)10/h2,6H,1H3,(H3,10,11,12)
- InChI Key: AJUCWTFISSKYRR-UHFFFAOYSA-N
- SMILES: FC(C1=CC(NC(=C1OC)N)=O)F
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 297
- XLogP3: -0.4
- Topological Polar Surface Area: 64.4
2-Amino-4-(difluoromethyl)-6-hydroxy-3-methoxypyridine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A024005353-500mg |
2-Amino-4-(difluoromethyl)-6-hydroxy-3-methoxypyridine |
1805211-09-9 | 97% | 500mg |
$940.80 | 2022-04-01 | |
| Alichem | A024005353-1g |
2-Amino-4-(difluoromethyl)-6-hydroxy-3-methoxypyridine |
1805211-09-9 | 97% | 1g |
$1,713.60 | 2022-04-01 |
2-Amino-4-(difluoromethyl)-6-hydroxy-3-methoxypyridine Related Literature
-
Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
-
3. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
-
Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
Additional information on 2-Amino-4-(difluoromethyl)-6-hydroxy-3-methoxypyridine
Introduction to 2-Amino-4-(difluoromethyl)-6-hydroxy-3-methoxypyridine (CAS No. 1805211-09-9)
The compound 2-Amino-4-(difluoromethyl)-6-hydroxy-3-methoxypyridine, identified by the CAS registry number CAS No. 1805211-09-9, is a structurally complex organic molecule with significant potential in various chemical and pharmaceutical applications. This pyridine derivative exhibits unique properties due to its functional groups, including the amino, hydroxy, methoxy, and difluoromethyl substituents. Recent studies have highlighted its role in drug design, particularly in the development of bioactive compounds targeting specific therapeutic areas.
Recent advancements in synthetic chemistry have enabled the efficient synthesis of 2-Amino-4-(difluoromethyl)-6-hydroxy-3-methoxypyridine. Researchers have employed multi-component reactions and catalytic processes to optimize its production, ensuring high purity and yield. The molecule's structural diversity makes it a valuable building block for constructing more complex molecules with enhanced pharmacological profiles.
The biological activity of 2-Amino-4-(difluoromethyl)-6-hydroxy-3-methoxypyridine has been a focal point of recent investigations. Studies indicate that this compound exhibits potent antioxidant and anti-inflammatory properties, which could be harnessed in developing novel therapeutic agents. Additionally, its ability to modulate enzyme activity suggests potential applications in treating conditions such as neurodegenerative diseases and metabolic disorders.
In the context of drug discovery, 2-Amino-4-(difluoromethyl)-6-hydroxy-3-methoxypyridine has shown promise as a lead compound for designing selective inhibitors of key enzymes involved in disease pathways. Collaborative efforts between academic institutions and pharmaceutical companies have accelerated its evaluation in preclinical models, paving the way for potential clinical trials.
The integration of computational chemistry tools has further enhanced our understanding of the molecular interactions of 2-Amino-4-(difluoromethyl)-6-hydroxy-3-methoxypyridine. Advanced molecular modeling techniques have provided insights into its binding affinity with target proteins, aiding in the rational design of more effective drug candidates.
In conclusion, 2-Amino-4-(difluoromethyl)-6-hydroxy-3-methoxypyridine, with its unique chemical structure and diverse functional groups, represents a significant advancement in organic synthesis and drug discovery. Its continued exploration holds great promise for addressing unmet medical needs and contributing to the development of innovative therapeutic solutions.
1805211-09-9 (2-Amino-4-(difluoromethyl)-6-hydroxy-3-methoxypyridine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)